Cas no 352018-43-0 (3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide)

• Product Name: 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide
• CAS No: 352018-43-0
• MF: C₁₉H₁₆BrCl₂N₃O₂
• MW: 469.159241676331
• CID: 5762681
• PubChem ID: 2873774
• Update Time: 2025-07-09

3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• BIM-0000940.P001
• 3-(3,4-DICHLOROPHENYL)-1-[(4-NITROPHENYL)METHYL]-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOL-1-IUM BROMIDE
• 3-(3,4-dichlorophenyl)-1-[(4-nitrophenyl)methyl]-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium;bromide
• F0486-2084
• 352018-43-0
• AKOS003625456
• 3-(3,4-dichlorophenyl)-1-(4-nitrobenzyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium bromide
• 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide

• Inchi： 1S/C19H16Cl2N3O2.BrH/c20-16-8-5-14(10-17(16)21)18-12-22(19-2-1-9-23(18)19)11-13-3-6-15(7-4-13)24(25)26;/h3-8,10,12H,1-2,9,11H2;1H/q+1;/p-1
• InChI Key： UALPKMGFKCPDAU-UHFFFAOYSA-M
• SMILES： [Br-].ClC1=C(C=CC(=C1)C1=C[N+](CC2C=CC(=CC=2)[N+](=O)[O-])=C2CCCN21)Cl

Computed Properties

• Exact Mass: 466.98
• Monoisotopic Mass: 466.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo1,2-aimidazol-1-ium bromide

Research Briefing on 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-1-ium bromide (CAS: 352018-43-0)

The compound 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-1-ium bromide (CAS: 352018-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in various diseases, including cancer and inflammatory disorders. The structural analysis of 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-1-ium bromide reveals a fused heterocyclic system with electron-withdrawing groups, which may contribute to its high binding affinity to specific kinase domains. Preliminary in vitro assays have demonstrated potent inhibitory activity against several kinases, including those involved in cell proliferation and immune response modulation.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. The presence of the dichlorophenyl and nitrophenyl moieties suggests possible interactions with bacterial cell membranes or enzymes. Early-stage studies have shown promising activity against Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. These findings position the compound as a candidate for further optimization in antibiotic development.

The synthesis of 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-1-ium bromide has been refined in recent publications, with improved yields and purity. Key advancements include the use of microwave-assisted synthesis and green chemistry approaches, which reduce reaction times and environmental impact. These methodological improvements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Current research is focused on addressing these gaps through advanced in vivo studies and computational modeling. The integration of structure-activity relationship (SAR) studies and molecular docking simulations is expected to provide deeper insights into the compound's mechanism of action and guide future drug design efforts.

In conclusion, 3-(3,4-dichlorophenyl)-1-(4-nitrophenyl)methyl-5H,6H,7H-pyrrolo[1,2-a]imidazol-1-ium bromide represents a versatile and promising compound in medicinal chemistry. Its dual potential as a kinase inhibitor and antimicrobial agent underscores the importance of continued research. Future studies should prioritize comprehensive preclinical evaluations to validate its therapeutic potential and optimize its pharmacological properties for clinical translation.